Cas no 1702722-41-5 ((3,3-difluorocyclohexyl)methylhydrazine)

• Product Name: (3,3-difluorocyclohexyl)methylhydrazine
• CAS No: 1702722-41-5
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• CID: 5245857
• Update Time: 2025-06-08

(3,3-difluorocyclohexyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(3,3-difluorocyclohexyl)methyl]-
• (3,3-difluorocyclohexyl)methylhydrazine

• Inchi： 1S/C7H14F2N2/c8-7(9)3-1-2-6(4-7)5-11-10/h6,11H,1-5,10H2
• InChI Key： AVSXHVGDOAELIU-UHFFFAOYSA-N
• SMILES： N(CC1CCCC(F)(F)C1)N

Additional information on (3,3-difluorocyclohexyl)methylhydrazine

Recent Advances in the Application of (3,3-Difluorocyclohexyl)methylhydrazine (CAS: 1702722-41-5) in Chemical Biology and Pharmaceutical Research

The compound (3,3-difluorocyclohexyl)methylhydrazine (CAS: 1702722-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This hydrazine derivative, characterized by its difluorinated cyclohexyl moiety, has been explored as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds, making it a subject of intense investigation.

One of the key areas of interest is the compound's utility in the synthesis of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, researchers have utilized (3,3-difluorocyclohexyl)methylhydrazine as a precursor in the design of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The difluorinated cyclohexyl group is believed to enhance the metabolic stability and bioavailability of the resulting compounds, addressing some of the challenges associated with traditional hydrazine-based therapeutics.

In addition to its applications in drug discovery, (3,3-difluorocyclohexyl)methylhydrazine has also been employed in chemical biology studies to probe enzyme mechanisms and protein-ligand interactions. Its ability to form stable hydrazone linkages with carbonyl groups makes it a valuable tool for bioconjugation and labeling strategies. Recent work has demonstrated its use in the development of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems, providing insights into disease mechanisms and potential therapeutic targets.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of (3,3-difluorocyclohexyl)methylhydrazine derivatives. Researchers are actively exploring novel synthetic routes and purification techniques to improve yields and reduce byproduct formation. Furthermore, ongoing studies are investigating the pharmacokinetic and toxicological profiles of these compounds to ensure their suitability for clinical development. The integration of computational modeling and high-throughput screening approaches is expected to accelerate the discovery of optimized derivatives with enhanced efficacy and safety.

In conclusion, (3,3-difluorocyclohexyl)methylhydrazine (CAS: 1702722-41-5) represents a promising scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to mechanistic studies. Continued research efforts are likely to uncover new opportunities for this compound, further solidifying its role in the development of next-generation therapeutics. The findings summarized in this brief underscore the importance of interdisciplinary collaboration in advancing the field and translating fundamental discoveries into clinical applications.